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The emergence of Terbium-161 (¹⁶¹Tb) as a promising radionuclide for targeted cancer therapy

has underscored the critical need for accurate dosimetry to ensure both treatment efficacy and

patient safety.[1][2][3] Single-Photon Emission Computed Tomography (SPECT) stands as a

key imaging modality for quantifying the in vivo biodistribution of ¹⁶¹Tb-labeled

radiopharmaceuticals, which is essential for calculating absorbed doses. This guide provides a

comprehensive comparison of methodologies and experimental data for the validation of ¹⁶¹Tb

SPECT imaging, enabling researchers to optimize their imaging protocols for precise

dosimetry.

Performance Comparison of SPECT Imaging
Parameters for Terbbium-161
The quantitative accuracy of ¹⁶¹Tb SPECT imaging is influenced by several factors, including

the choice of collimator, energy window, and reconstruction algorithm. The following tables

summarize key performance metrics from recent studies, offering a comparative overview of

different imaging setups.

Table 1: Comparison of Collimator Performance in ¹⁶¹Tb SPECT Imaging
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Collimator Type Key Findings Reference

Low-Energy High-Resolution

(LEHR)

Provides superior visual image

quality and spatial resolution.

[4][5] Considered a good

choice for high-resolution

images.[6][7][8]

[4][5][6][7][8]

Medium-Energy General-

Purpose (MEGP)

Demonstrates greater

quantitative accuracy

compared to LEHR and

ELEGP, particularly at different

background activity levels.[4]

[5] Recommended to mitigate

dead-time effects, septal

penetration, and scatter.[9]

[4][5][9]

Extended Low-Energy

General-Purpose (ELEGP)

Shows higher sensitivity (2-fold

higher calibration factors)

compared to MEGP and

LEHR, but with potential for

systematic underestimation at

high activity levels due to

septal penetration.[4][5]

[4][5]

High-Energy Ultra-High

Resolution (HEUHR)

Achieves sub-millimeter

resolution (< 0.85 mm) and

maintains high quantitative

accuracy with recovery

coefficients up to 92% in small

volumes, making it

advantageous for preclinical

small animal imaging.[10][11]

[10][11]

Extra Ultra-High Sensitivity

(UHS)

Resolves larger rods (≥ 1.10

mm for ¹⁶¹Tb) compared to

HEUHR but with lower

quantitative accuracy.[10][11]

[10][11]
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Table 2: Impact of Energy Window Selection on ¹⁶¹Tb SPECT Quantification

Energy Window Key Findings Reference

75 keV Photopeak (e.g., ±

10%)

Generally preferred, providing

better spatial resolution and

contrast.[4][5] Produces

images of comparable quality

to those of Lutetium-177

(¹⁷⁷Lu).[4] Recommended for

optimal image quality.[6]

[4][5][6]

49 keV Photopeak

Results in higher sensitivity (3-

fold higher calibration factors)

but may lead to larger

quantification errors and is

more susceptible to variations

in measurement geometry.[4]

[5] Could be useful at later

imaging time points due to its

high sensitivity, if further

optimized.[4]

[4][5]

Comparative Dosimetry: Terbium-161 vs. Lutetium-
177
A key aspect of validating ¹⁶¹Tb dosimetry is comparing it to the well-established ¹⁷⁷Lu. The

similar chemical properties and decay characteristics of ¹⁶¹Tb and ¹⁷⁷Lu make them a

theranostic pair, but their differing electron emissions have significant dosimetric implications.

[4][12][13]

Table 3: Dosimetric Comparison of ¹⁶¹Tb and ¹⁷⁷Lu
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Parameter
Terbium-161
(¹⁶¹Tb)

Lutetium-177
(¹⁷⁷Lu)

Key
Implications

Reference

Half-life ~6.9 days ~6.6 days

Similar half-lives

allow for

comparable

imaging and

therapeutic

timeframes.[4]

[12]

[4][12]

Mean β⁻ Energy ~154 keV ~134 keV

Similar beta

energies

contribute to

comparable

therapeutic

effects in larger

tumors.[4][12]

[4][12]

Auger &

Conversion

Electrons

High yield Low yield

The additional

low-energy

electrons from

¹⁶¹Tb are

expected to

enhance

therapeutic

efficacy,

especially for

micrometastases

and single

cancer cells.[1]

[3][4]

[1][3][4]

Absorbed Dose

to Tumors

Higher per unit of

activity (e.g.,

40% increase for

DOTA-TATE and

PSMA-617).[12]

A study on

Lower than ¹⁶¹Tb

for the same

amount of

activity.

A lower

administered

activity of ¹⁶¹Tb

may be required

to achieve the

same tumor dose

[12][13][14]
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PSMA-617

showed a 2.4

times higher

mean tumor

lesion dose

compared to

¹⁷⁷Lu.[13]

as ¹⁷⁷Lu,

potentially

reducing

systemic toxicity.

[12]

SPECT Image

Quality

Comparable to

¹⁷⁷Lu, with no

visual artifacts

when using

appropriate

protocols.

Well-established

and high-quality

imaging.

Validated SPECT

protocols for

¹⁶¹Tb can

produce images

suitable for

clinical review

and dosimetry,

analogous to

¹⁷⁷Lu.[1]

[1]

Experimental Protocols for Validation of ¹⁶¹Tb
SPECT Dosimetry
Accurate and reproducible quantification of ¹⁶¹Tb requires meticulously planned and executed

experimental protocols. Below are detailed methodologies for key experiments cited in the

validation of ¹⁶¹Tb SPECT imaging.

Phantom Studies for Quantitative Accuracy and
Resolution

Objective: To determine the quantitative accuracy, stability, and spatial resolution of the

SPECT system for ¹⁶¹Tb imaging.

Phantom Preparation:

NEMA/IEC Body Phantom: This phantom is typically used with fillable spheres of various

diameters (e.g., 10, 13, 17, 22, 28, and 37 mm).[1][3] The spheres are filled with a known
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activity concentration of ¹⁶¹Tb, while the background compartment is filled with a lower

activity concentration to simulate tumor-to-background ratios seen in clinical practice.

Hot Rod Resolution Phantom: This phantom, with rod diameters ranging from sub-

millimeter to several millimeters (e.g., 0.85 to 1.70 mm), is used to assess the spatial

resolution of the imaging system.[10][11] The rods are filled with a high concentration of

¹⁶¹Tb.[10][11]

Activity Measurement: The total activity and activity concentration in the phantom and its

inserts are accurately measured using a calibrated dose calibrator before and after imaging.

Image Acquisition:

SPECT/CT Scanner: A clinical or preclinical SPECT/CT scanner is used for image

acquisition.

Collimator Selection: Different collimators (e.g., LEHR, MEGP, ELEGP) are evaluated to

determine their impact on image quality and quantitative accuracy.

Energy Window Settings: Images are acquired using different energy windows centered

around the main photopeaks of ¹⁶¹Tb (e.g., 75 keV and 49 keV) with a specified width

(e.g., 20%).[1][3]

Acquisition Parameters: A sufficient number of projections (e.g., 120 frames per rotation)

are acquired over 360 degrees.[15] The acquisition time per projection is also varied to

assess the effect of count statistics.

Image Reconstruction:

Algorithm: An iterative reconstruction algorithm, such as Ordered Subsets Expectation

Maximization (OSEM), is typically used.[15] The number of iterations and subsets is kept

constant for comparative analysis.

Corrections: Corrections for attenuation (using the co-registered CT scan), scatter (e.g.,

using dual- or triple-energy window methods), and collimator-detector response are

applied during reconstruction.[6][7]

Data Analysis:
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Recovery Coefficients (RCs): RCs are calculated for each sphere in the NEMA phantom

by dividing the measured activity concentration in the reconstructed SPECT image by the

true activity concentration. RCs are a measure of quantitative accuracy.

Contrast-to-Noise Ratio (CNR): CNR is calculated for the hot rods in the resolution

phantom to assess the trade-off between image contrast and noise.

Spatial Resolution: The ability to resolve the different sized rods in the resolution phantom

is visually and quantitatively assessed.

Workflow for ¹⁶¹Tb SPECT/CT Dosimetry Validation
The following diagram illustrates a typical experimental workflow for the validation of ¹⁶¹Tb

SPECT imaging for dosimetry.
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Caption: Workflow for ¹⁶¹Tb SPECT dosimetry validation.
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Conclusion
The validation of SPECT imaging for accurate ¹⁶¹Tb dosimetry is a multifaceted process that

requires careful consideration of various acquisition and reconstruction parameters. Current

research demonstrates that with optimized protocols, ¹⁶¹Tb SPECT/CT can provide quantitative

images of a quality comparable to that of ¹⁷⁷Lu, making it a feasible and reliable tool for clinical

dosimetry.[1][4] The choice of a medium-energy collimator and an energy window around the

75 keV photopeak appears to be a favorable starting point for many systems, balancing

sensitivity and spatial resolution while minimizing image-degrading effects.[4][9] As ¹⁶¹Tb-based

radiopharmaceuticals continue to advance through clinical trials, the standardization of robust

and validated SPECT imaging protocols will be paramount to unlocking their full therapeutic

potential.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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